Cas no 1469722-82-4 (1-(Cyclobutylmethyl)-3-methyl-1h-pyrazole-4-carboxylic acid)
1-(Cyclobutylmethyl)-3-methyl-1h-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1469722-82-4
- 1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid
- 1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylicacid
- CS-0290282
- AKOS014796987
- EN300-1461171
- 1H-Pyrazole-4-carboxylic acid, 1-(cyclobutylmethyl)-3-methyl-
- 1-(Cyclobutylmethyl)-3-methyl-1h-pyrazole-4-carboxylic acid
-
- Inchi: 1S/C10H14N2O2/c1-7-9(10(13)14)6-12(11-7)5-8-3-2-4-8/h6,8H,2-5H2,1H3,(H,13,14)
- InChI Key: PHUSSNZZTIBEJB-UHFFFAOYSA-N
- SMILES: OC(C1C(C)=NN(C=1)CC1CCC1)=O
Computed Properties
- Exact Mass: 194.105527694g/mol
- Monoisotopic Mass: 194.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 55.1Ų
1-(Cyclobutylmethyl)-3-methyl-1h-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1461171-1.0g |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid |
1469722-82-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1461171-2500mg |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid |
1469722-82-4 | 2500mg |
$2071.0 | 2023-09-29 | ||
| Enamine | EN300-1461171-5000mg |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid |
1469722-82-4 | 5000mg |
$3065.0 | 2023-09-29 | ||
| Enamine | EN300-1461171-10000mg |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid |
1469722-82-4 | 10000mg |
$4545.0 | 2023-09-29 | ||
| Enamine | EN300-1461171-50mg |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid |
1469722-82-4 | 50mg |
$888.0 | 2023-09-29 | ||
| Enamine | EN300-1461171-100mg |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid |
1469722-82-4 | 100mg |
$930.0 | 2023-09-29 | ||
| Enamine | EN300-1461171-250mg |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid |
1469722-82-4 | 250mg |
$972.0 | 2023-09-29 | ||
| Enamine | EN300-1461171-500mg |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid |
1469722-82-4 | 500mg |
$1014.0 | 2023-09-29 | ||
| Enamine | EN300-1461171-1000mg |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid |
1469722-82-4 | 1000mg |
$1057.0 | 2023-09-29 |
1-(Cyclobutylmethyl)-3-methyl-1h-pyrazole-4-carboxylic acid Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on 1-(Cyclobutylmethyl)-3-methyl-1h-pyrazole-4-carboxylic acid
1-(Cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid: A Comprehensive Overview
1-(Cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1469722-82-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological properties, and recent research developments surrounding this compound.
Chemical Structure and Synthesis: The molecular formula of 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid is C11H15N3O2, with a molecular weight of 209.25 g/mol. The compound features a pyrazole ring, a cyclobutylmethyl group, and a carboxylic acid moiety. These functional groups contribute to its unique chemical properties and reactivity. The synthesis of this compound typically involves the reaction of cyclobutylmethyl hydrazine with an appropriate acylating agent, followed by carboxylation or esterification steps to introduce the carboxylic acid functionality.
Biological Properties: Pyrazoles, including 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid, have been extensively studied for their pharmacological activities. One of the key areas of interest is their potential as anti-inflammatory agents. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess analgesic properties, making it a promising candidate for the development of new pain management therapies.
Clinical Applications: The therapeutic potential of 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid has been explored in various preclinical models. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively reduced inflammation in animal models of arthritis. Furthermore, it showed promising results in reducing neuropathic pain in rodent models, suggesting its potential as a novel analgesic agent.
Mechanism of Action: The anti-inflammatory and analgesic effects of 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the expression of pro-inflammatory genes. Additionally, it may interact with other targets such as cyclooxygenase (COX) enzymes and transient receptor potential (TRP) channels, contributing to its broad-spectrum activity.
Safety and Toxicology: Safety assessments are crucial for any compound being considered for pharmaceutical development. Preliminary toxicological studies on 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further investigations are necessary to fully evaluate its safety profile in humans.
Current Research Trends: Ongoing research is focused on optimizing the pharmacokinetic properties of 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid. Scientists are exploring various prodrug strategies to enhance its bioavailability and reduce potential side effects. Additionally, there is growing interest in combining this compound with other therapeutic agents to achieve synergistic effects in treating complex diseases such as chronic pain and inflammatory disorders.
FUTURE PERSPECTIVES: The future outlook for 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid is promising. As more clinical trials are conducted and additional data become available, it is likely that this compound will find applications in various therapeutic areas. Its unique combination of anti-inflammatory and analgesic properties makes it an attractive candidate for further development. Moreover, ongoing research into its mechanism of action may uncover new targets and pathways that can be exploited for drug discovery.
1469722-82-4 (1-(Cyclobutylmethyl)-3-methyl-1h-pyrazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)